Cas no 5025-20-7 (9,10-Anthracenedione,1-amino-5-methyl-)

• Product Name: 9,10-Anthracenedione,1-amino-5-methyl-
• CAS No: 5025-20-7
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 386598
• PubChem ID: 807563
• Update Time: 2025-04-19

9,10-Anthracenedione,1-amino-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-amino-5-methyl-
• 7-Methyl-5-phenyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid isopropyl ester
• MLS001210054
• SMR000514302
• HMS2833E15
• SR-01000357301-1
• CHEMBL1393519
• AKOS000561116
• SR-01000357301
• DTXSID50964542
• 5025-20-7
• propan-2-yl 7-methyl-5-phenylpyrazolo[1,5-a]pyrimidine-2-carboxylate

• Inchi： 1S/C17H17N3O2/c1-11(2)22-17(21)15-10-16-18-14(9-12(3)20(16)19-15)13-7-5-4-6-8-13/h4-11H,1-3H3
• InChI Key： TUMNRMAYUCEGDU-UHFFFAOYSA-N
• SMILES： O(C(C1C=C2N=C(C3C=CC=CC=3)C=C(C)N2N=1)=O)C(C)C

Computed Properties

• Exact Mass: 295.13221
• Monoisotopic Mass: 295.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.49